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This guide provides immediate safety, operational, and disposal protocols for ZL-37, a Level 4
ultra-high sensitivity post-emulsifiable fluorescent penetrant. It is intended for researchers,
scientists, and professionals in non-destructive testing (NDT) and drug development who
handle this substance. ZL-37 is designed for detecting fine, tight discontinuities in safety-critical
components and is not water-soluble, minimizing the risk of being washed from defects.[1][2]

Hazard Identification and Immediate Precautions

ZL-37 is classified as a danger, primarily causing serious eye damage and potentially being
fatal if swallowed and entering the airways.[3] It is a bland, oily liquid that can irritate the skin
and eyes.[4] Repeated exposure may lead to skin dryness and cracking.[5]

Signal Word: Danger][3]
Primary Hazards:

o Eye Damage: Causes serious eye damage, with symptoms including pain, excess blinking,
tear production, and marked redness and swelling of the conjunctiva.[3]
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e Aspiration Hazard: May be fatal if swallowed and enters airways, potentially causing

chemical pneumonitis.[3]

» Skin Irritation: May cause skin irritation, with prolonged contact removing natural oils.[4][5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling ZL-37 to prevent contact.

Protection Type

Specific PPE Requirement

Reasoning

Eye/Face Protection

Safety glasses with side

protection or a face shield.[4]

[6]7]

To protect against splashes
that can cause serious eye
damage.[3]

Hand Protection

Nitrile rubber gloves.[4]

To prevent skin contact,
irritation, and absorption of

harmful substances.[4][7]

Body Protection

Wear suitable protective
clothing, such as an apron or
lab coat.[5][6]

To prevent contamination of

personal clothing.[5]

Respiratory Protection

A respirator with a filter is
required if the product is
sprayed in an enclosed,

unventilated space.[4]

Vapors from heated or sprayed
ZL-37 may cause dizziness

and nausea.[4]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the stability of ZL-37 and ensure personnel

safety.

Safe Handling Procedures:

¢ Avoid all contact with skin and eyes.[3]

e Do not breathe in spray mist.[4]
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Storage Conditions:

Store in a tightly closed container.[3]

Handle and open containers with care in well-ventilated areas.[3][4]
Do not eat, drink, or smoke in areas where ZL-37 is handled or stored.[3]
Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][5]

Launder any contaminated clothing before reuse.[3]

Keep away from heat sources, arcs, or flames.[4]
Store locked up and out of the reach of children.[3][5]

Incompatible with strong oxidizers, strong acids, strong alkalis, and strong bases.[3]

First Aid and Emergency Response

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Instructions

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing and immediately call a

poison center or doctor.[3]

If Swallowed

Do NOT induce vomiting. Immediately call a
poison center or doctor. If vomiting occurs, keep
the head low so that stomach contents do not

enter the lungs.[3][5]

If on Skin

Wash off with soap and water. Use a soothing

lotion for any irritation.[4]

If Inhaled

Remove the person to fresh air if they feel dizzy

or nauseated.[4]
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Fire Hazard Data:

Flash Point: Minimum 200°F (93°C)[4]

Flammable Limits in Air: 1% to 6%][4]

Extinguishing Media: Use carbon dioxide or foam. Do not use a direct water jet, as it may
spread the fire.[4][5]

Hazardous Combustion Products: Smoke, soot, and oxides of carbon and nitrogen.[4][5]

Disposal Plan

Z1-37 and its containers must be disposed of in accordance with all local, state, provincial, and
federal regulations.[3] This material is considered a marine pollutant and may cause long-term
adverse effects in the aquatic environment.[3][4]

Disposal Workflow:
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Waste Collection

Used ZL-37 &

Accidental Spill Contaminated Materials

Step 1

Containment|& Labeling

Mop up or sweep up
with absorbent material Step 1
(e.g., sand, vermiculite)

Step 2

Place in properly labeled,
sealed hazardous waste |t
containers

Step 3

Final Disposal

Store locked up
away from incompatible
materials

tep 4

Dispose of contents/container
via approved hazardous waste
disposal plant

Click to download full resolution via product page

Caption: ZL-37 Waste Disposal Workflow.
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Experimental Application Workflow: Non-
Destructive Testing

ZL-37 is a post-emulsifiable penetrant, meaning its application and removal for NDT involves
specific steps. It is not water-soluble and requires an emulsifier for removal from the inspection

surface.[1][2]
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Preparation

Start: Clean &
Dry Test Component

Step 1

Penetrant é}pplication

Apply ZL-37
(Dip, Spray, etc.)

Step 2
Y

Allow Penetrant
Dwell Time

Step 3

Emulsification & Removal

Apply Emulsifier
(e.q., ZE-4E, ZR-10E)

Step 4
Y

Final Water Rinse

Step 5

Inspection

Dry Component

Step 6
\

Apply Developer

Step 7
\

Inspect under
UV Light

Click to download full resolution via product page

Caption: ZL-37 NDT Application Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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